Cas no 1695287-54-7 (2-{(benzyloxy)carbonylamino}-3-(5-methylpyridin-3-yl)propanoic acid)
2-{(benzyloxy)carbonylamino}-3-(5-methylpyridin-3-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{(benzyloxy)carbonylamino}-3-(5-methylpyridin-3-yl)propanoic acid
- EN300-1300245
- 2-{[(benzyloxy)carbonyl]amino}-3-(5-methylpyridin-3-yl)propanoic acid
- 1695287-54-7
-
- Inchi: 1S/C17H18N2O4/c1-12-7-14(10-18-9-12)8-15(16(20)21)19-17(22)23-11-13-5-3-2-4-6-13/h2-7,9-10,15H,8,11H2,1H3,(H,19,22)(H,20,21)
- InChI Key: DWPSRPKSBXFZGI-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C(NC(C(=O)O)CC1C=NC=C(C)C=1)=O
Computed Properties
- Exact Mass: 314.12665706g/mol
- Monoisotopic Mass: 314.12665706g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 396
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 88.5Ų
2-{(benzyloxy)carbonylamino}-3-(5-methylpyridin-3-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1300245-1.0g |
2-{[(benzyloxy)carbonyl]amino}-3-(5-methylpyridin-3-yl)propanoic acid |
1695287-54-7 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1300245-50mg |
2-{[(benzyloxy)carbonyl]amino}-3-(5-methylpyridin-3-yl)propanoic acid |
1695287-54-7 | 50mg |
$1152.0 | 2023-09-30 | ||
| Enamine | EN300-1300245-100mg |
2-{[(benzyloxy)carbonyl]amino}-3-(5-methylpyridin-3-yl)propanoic acid |
1695287-54-7 | 100mg |
$1207.0 | 2023-09-30 | ||
| Enamine | EN300-1300245-250mg |
2-{[(benzyloxy)carbonyl]amino}-3-(5-methylpyridin-3-yl)propanoic acid |
1695287-54-7 | 250mg |
$1262.0 | 2023-09-30 | ||
| Enamine | EN300-1300245-500mg |
2-{[(benzyloxy)carbonyl]amino}-3-(5-methylpyridin-3-yl)propanoic acid |
1695287-54-7 | 500mg |
$1316.0 | 2023-09-30 | ||
| Enamine | EN300-1300245-1000mg |
2-{[(benzyloxy)carbonyl]amino}-3-(5-methylpyridin-3-yl)propanoic acid |
1695287-54-7 | 1000mg |
$1371.0 | 2023-09-30 | ||
| Enamine | EN300-1300245-2500mg |
2-{[(benzyloxy)carbonyl]amino}-3-(5-methylpyridin-3-yl)propanoic acid |
1695287-54-7 | 2500mg |
$2688.0 | 2023-09-30 | ||
| Enamine | EN300-1300245-5000mg |
2-{[(benzyloxy)carbonyl]amino}-3-(5-methylpyridin-3-yl)propanoic acid |
1695287-54-7 | 5000mg |
$3977.0 | 2023-09-30 | ||
| Enamine | EN300-1300245-10000mg |
2-{[(benzyloxy)carbonyl]amino}-3-(5-methylpyridin-3-yl)propanoic acid |
1695287-54-7 | 10000mg |
$5897.0 | 2023-09-30 |
2-{(benzyloxy)carbonylamino}-3-(5-methylpyridin-3-yl)propanoic acid Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 2-{(benzyloxy)carbonylamino}-3-(5-methylpyridin-3-yl)propanoic acid
Comprehensive Analysis of 2-{(benzyloxy)carbonylamino}-3-(5-methylpyridin-3-yl)propanoic acid (CAS No. 1695287-54-7)
In the realm of pharmaceutical and biochemical research, 2-{(benzyloxy)carbonylamino}-3-(5-methylpyridin-3-yl)propanoic acid (CAS No. 1695287-54-7) has emerged as a compound of significant interest. This amino acid derivative is widely studied for its potential applications in drug development, particularly in the design of enzyme inhibitors and peptide-based therapeutics. Its unique structure, featuring a benzyloxycarbonyl (Cbz) protecting group and a 5-methylpyridin-3-yl moiety, makes it a versatile building block in organic synthesis.
The compound's CAS number 1695287-54-7 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry. Researchers are particularly intrigued by its role in modulating protein-protein interactions, a hot topic in drug discovery. With the rise of personalized medicine and targeted therapies, compounds like 2-{(benzyloxy)carbonylamino}-3-(5-methylpyridin-3-yl)propanoic acid are gaining traction due to their ability to fine-tune biological activity.
One of the most common questions surrounding this compound is its synthetic pathway. The Cbz-protected amino acid is typically synthesized through a multi-step process involving the protection of the amine group, followed by coupling with a 5-methylpyridin-3-yl derivative. This method ensures high purity and yield, which are critical for pharmaceutical applications. The compound's solubility and stability under various conditions are also key considerations for researchers.
Another area of interest is the compound's potential in neurological research. The pyridine ring in its structure is known to interact with neurotransmitter receptors, making it a candidate for studying central nervous system (CNS) disorders. This aligns with the increasing focus on neurodegenerative diseases such as Alzheimer's and Parkinson's, where novel therapeutic agents are urgently needed.
From a commercial perspective, 2-{(benzyloxy)carbonylamino}-3-(5-methylpyridin-3-yl)propanoic acid is available through specialized chemical suppliers, often in quantities tailored for research and development. Its pricing and availability are frequently queried, indicating strong demand in the scientific community. Additionally, the compound's spectroscopic data (e.g., NMR, IR, and mass spectra) are well-documented, aiding in its identification and characterization.
In conclusion, 2-{(benzyloxy)carbonylamino}-3-(5-methylpyridin-3-yl)propanoic acid (CAS No. 1695287-54-7) represents a promising tool in modern chemistry and pharmacology. Its multifaceted applications, from drug design to biological studies, underscore its importance in advancing scientific knowledge. As research continues to uncover its full potential, this compound is poised to remain a focal point in the quest for innovative therapeutic solutions.
1695287-54-7 (2-{(benzyloxy)carbonylamino}-3-(5-methylpyridin-3-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)